9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C21H19N5O2/c1-11-4-7-14(8-5-11)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)15-9-6-12(2)13(3)10-15/h4-10H,1-3H3,(H2,22,27)(H,24,28)
• InChI Key: OXTLNGYCPIHTML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC(=C(C=C4)C)C)C(=O)N
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol

Description

9-(3,4-dimethylphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H19N5O2 and its molecular weight is 373.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Carboxamide Derivatives of Benzo[b][1,6]naphthyridines

  A study explored the synthesis and cytotoxic activity of carboxamide derivatives, demonstrating potent cytotoxic effects against several cancer cell lines, suggesting applications in cancer research and potential therapeutic development (Deady et al., 2003).

• Aromatic Polyamides with Electrochromic Properties

  Novel aromatic polyamides were prepared, exhibiting good solubility, thermal stability, and electrochromic properties, indicating their potential for applications in materials science and engineering (Chang & Liou, 2008).

Biological Activities

• Antimicrobial Activity of Pyridothienopyrimidines and Pyridothienotriazines

  The study synthesized new compounds with potential antimicrobial activities, highlighting the importance of such derivatives in developing new antimicrobial agents (Abdel-rahman et al., 2002).

• Plant-Growth Regulating Properties of New Purine Derivatives

  Research on purine derivatives showed potential applications in agriculture as plant-growth regulators, suggesting their utility in improving crop yields and plant health (El-Bayouki et al., 2013).

Drug Discovery and Development

• Enaminonitriles in Heterocyclic Synthesis: The synthesis of various heterocyclic derivatives from enaminonitriles, leading to compounds with potential pharmacological applications, demonstrates the relevance of such chemical structures in drug discovery (Fadda et al., 2012).